Febuxostat Impurity 11 Febuxostat Impurity 11 An impurity of Febuxostat. Febuxostat is an antihyperuricemic nonpurine inhibitor of both the oxidized and reduced forms of xanthine oxidase.
Brand Name: Vulcanchem
CAS No.: 31643-49-9
VCID: VC0195368
InChI: InChI=1S/C8H3N3O2/c9-4-6-1-2-8(11(12)13)3-7(6)5-10/h1-3H
SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C#N)C#N
Molecular Formula: C8H3N3O2
Molecular Weight: 173.13 g/mol

Febuxostat Impurity 11

CAS No.: 31643-49-9

Impurities

VCID: VC0195368

Molecular Formula: C8H3N3O2

Molecular Weight: 173.13 g/mol

Purity: > 95%

Febuxostat Impurity 11 - 31643-49-9

CAS No. 31643-49-9
Product Name Febuxostat Impurity 11
Molecular Formula C8H3N3O2
Molecular Weight 173.13 g/mol
IUPAC Name 4-nitrobenzene-1,2-dicarbonitrile
Standard InChI InChI=1S/C8H3N3O2/c9-4-6-1-2-8(11(12)13)3-7(6)5-10/h1-3H
Standard InChIKey NTZMSBAAHBICLE-UHFFFAOYSA-N
SMILES C1=CC(=C(C=C1[N+](=O)[O-])C#N)C#N
Canonical SMILES C1=CC(=C(C=C1[N+](=O)[O-])C#N)C#N
Appearance White Solid
Melting Point 142-145 °C
Description An impurity of Febuxostat. Febuxostat is an antihyperuricemic nonpurine inhibitor of both the oxidized and reduced forms of xanthine oxidase.
Purity > 95%
Quantity Milligrams-Grams
Synonyms 4-Nitrophthalonitrile;
PubChem Compound 97443
Last Modified Nov 11 2021
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